Cas no 936758-64-4 (3-(2-Bromo-5-hydroxy-phenyl)-propionic acid methyl ester)

• Product Name: 3-(2-Bromo-5-hydroxy-phenyl)-propionic acid methyl ester
• CAS No: 936758-64-4
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 2109318
• Update Time: 2023-08-04

3-(2-Bromo-5-hydroxy-phenyl)-propionic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-bromo-5-hydroxyphenyl)propanoate
• CCROYIAGOYVAIE-UHFFFAOYSA-N
• 3-(2-bromo-5-hydroxy-phenyl)-propionic acid methyl ester
• 3-(2-Bromo-5-hydroxy-phenyl)-propionic acid methyl ester

• Inchi： 1S/C10H11BrO3/c1-14-10(13)5-2-7-6-8(12)3-4-9(7)11/h3-4,6,12H,2,5H2,1H3
• InChI Key： CCROYIAGOYVAIE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CCC(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols